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Compound of Interest

Compound Name:
1-[(Benzyloxy)carbonyl]piperidine-

4-carboxylic acid

Cat. No.: B084779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical characteristics of N-Cbz-

isonipecotic acid, also known as 1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid. It includes

a summary of its core physical properties, detailed experimental protocols for their

determination, and a schematic for its chemical synthesis. This document is intended to serve

as a valuable resource for professionals in the fields of chemical research and pharmaceutical

development.

Core Physical and Chemical Properties
N-Cbz-isonipecotic acid is a white to almost white crystalline solid or powder.[1] It is a

derivative of isonipecotic acid where the amine group is protected by a carboxybenzyl (Cbz)

group. This protection makes it a useful intermediate in organic synthesis, particularly in the

preparation of more complex molecules for pharmaceutical applications.[2]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical data for N-Cbz-

isonipecotic acid. It is important to note that several of these values are predicted and have not

been experimentally verified in the available literature.
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Property Value Source

Molecular Formula C₁₄H₁₇NO₄ [1]

Molecular Weight 263.29 g/mol [1]

Melting Point 78 °C [1][3]

Boiling Point 443.9 ± 45.0 °C Predicted[1][3]

pKa 4.55 ± 0.20 Predicted[1][3]

Density 1.265 ± 0.06 g/cm³ Predicted[1]

Solubility Soluble in Methanol.[1][3] Data not quantified in sources.

Experimental Protocols
This section details the methodologies for the determination of the key physical characteristics

of N-Cbz-isonipecotic acid and its synthesis.

Melting Point Determination
The melting point of N-Cbz-isonipecotic acid can be determined using a standard capillary

melting point apparatus.

Methodology:

A small, finely powdered sample of N-Cbz-isonipecotic acid is packed into a capillary tube to

a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first liquid appears and the temperature at which the entire

sample is liquid are recorded as the melting point range.

Solubility Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://chemdad.com/index.php?c=article&id=42803
https://chemdad.com/index.php?c=article&id=42803
https://chemdad.com/index.php?c=article&id=42803
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://chemdad.com/index.php?c=article&id=42803
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://chemdad.com/index.php?c=article&id=42803
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://chemdad.com/index.php?c=article&id=42803
https://chemdad.com/index.php?c=article&id=42803
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A qualitative assessment of solubility in various solvents can be performed, with the potential

for quantification using the shake-flask method.

Qualitative Methodology:

To a small, known volume of a solvent (e.g., 1 mL of methanol, water, DMF,

dichloromethane) in a vial, add a small, weighed amount of N-Cbz-isonipecotic acid (e.g., 10

mg).

Stir or vortex the mixture at a controlled temperature (e.g., 25 °C) for a set period.

Visually observe if the solid dissolves completely.

Quantitative Methodology (Shake-Flask Method):

Add an excess amount of N-Cbz-isonipecotic acid to a known volume of the solvent in a

sealed flask.

Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Separate the undissolved solid from the solution by filtration or centrifugation.

Determine the concentration of N-Cbz-isonipecotic acid in the saturated solution using a

suitable analytical technique, such as HPLC or UV-spectroscopy.

Synthesis of N-Cbz-isonipecotic Acid
N-Cbz-isonipecotic acid is synthesized by the protection of the secondary amine of isonipecotic

acid (piperidine-4-carboxylic acid) with benzyl chloroformate under basic conditions.[2][3]

Materials:

Isonipecotic acid (4-piperidinecarboxylic acid)

Benzyl chloroformate

Sodium carbonate (Na₂CO₃)
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Sodium bicarbonate (NaHCO₃)

Acetonitrile

Water

1N Hydrochloric acid (HCl)

Ethyl acetate

Saturated brine

Anhydrous sodium sulfate

Procedure:

Dissolve isonipecotic acid (1.29 g, 10 mmol) in a 2:3 mixture of acetonitrile and water.

Add sodium bicarbonate (1.5 eq.) and sodium carbonate (1.5 eq.) to the solution and adjust

the pH to between 10 and 11.[2]

Cool the reaction mixture to 0 °C in an ice bath.[2]

Slowly add benzyl chloroformate (1.42 mL, 1.7 g, 10 mmol) dropwise to the stirred solution.

[2]

Allow the reaction to warm to room temperature and stir for 2 hours.[2]

Upon completion of the reaction, acidify the mixture to a pH of approximately 2-3 with 1N

HCl.[2]

Remove the acetonitrile by evaporation under reduced pressure.[2]

Extract the aqueous phase with ethyl acetate (3 x 30 mL).[2]

Combine the organic phases, wash with saturated brine, and dry over anhydrous sodium

sulfate.[2]

Concentrate the solution under reduced pressure to yield N-Cbz-isonipecotic acid.[2]
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Visualizations
The following diagrams illustrate the synthesis workflow of N-Cbz-isonipecotic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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